Cas no 151224-83-8 (S-8510 free base)

S-8510 free base structure
S-8510 free base structure
Product Name:S-8510 free base
CAS No:151224-83-8
MF:C12H10N4O2
MW:242.23
CID:5147150
Update Time:2025-08-04

S-8510 free base Chemical and Physical Properties

Names and Identifiers

    • 92SP8RX873
    • 2-(Isoxazol-3-yl)-1,6,7,9-tetrahydroimidazo[4,5-d]pyrano[4,3-b]pyridine
    • Imidazo(4,5-d)pyrano(4,3-b)pyridine, 1,6,7,9-tetrahydro-2-(3-isoxazolyl)-
    • Imidazo(4,5-d)pyrano(4,3-b)pyridine, 3,6,7,9-tetrahydro-2-(3-isoxazolyl)-
    • Imidazo(4,5-d)pyrano(4,3-b)pyridine, 1,6,7,9-tetrahydro-2-(3-isoxazolyl)-(anhydrous)
    • DB06504
    • 1,6,7,9-Tetrahydro-2-(isoxazole-3-yl)-8-oxa-1,3,5-triaza-8H-benzo
    • S-8510 free base
    • SB 737552
    • SB737552
    • SB-737552
    • Inchi: 1S/C12H10N4O2/c1-3-17-6-7-8(1)13-5-10-11(7)15-12(14-10)9-2-4-18-16-9/h2,4-5H,1,3,6H2,(H,14,15)
    • InChI Key: ITPFSYAYHHPKRT-UHFFFAOYSA-N
    • SMILES: O1CCC2C(C1)=C1C(=CN=2)NC(C2C=CON=2)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 317
  • XLogP3: 0.3
  • Topological Polar Surface Area: 76.8

S-8510 free base Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T28653-5 mg
S-8510 free base
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¥7000.00 2023-02-18
SHANG HAI TAO SHU Biotechnology Co., Ltd.
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¥ 10500 2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.
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50mg
¥ 21300 2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.
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S-8510 free base
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100mg
¥ 27500 2023-09-07

S-8510 free base Related Literature

Additional information on S-8510 free base

Comprehensive Overview of S-8510 free base (CAS No. 151224-83-8): Properties, Applications, and Market Insights

The S-8510 free base (CAS No. 151224-83-8) is a specialized organic compound that has garnered significant attention in the pharmaceutical and biochemical research sectors. Known for its unique structural properties, this compound serves as a critical intermediate in the synthesis of various bioactive molecules. Researchers and industry professionals frequently search for terms like "S-8510 free base uses", "CAS 151224-83-8 applications", and "S-8510 free base synthesis", reflecting its growing relevance in scientific communities.

Chemically, S-8510 free base is characterized by its high purity and stability, making it suitable for advanced research applications. Its molecular structure allows for versatile modifications, which is why it is often employed in drug discovery and development. The compound's CAS number, 151224-83-8, is a key identifier used in regulatory and commercial databases, ensuring accurate tracking and compliance in global markets.

One of the most searched questions related to S-8510 free base is its role in neuropharmacology. Recent studies highlight its potential as a modulator of specific receptors, which could pave the way for novel therapeutic agents targeting neurological disorders. This aligns with the increasing public interest in mental health treatments and neurodegenerative disease research, making S-8510 free base a compound of high relevance in contemporary medical science.

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Market trends reveal a steady increase in the demand for S-8510 free base, particularly in regions with thriving pharmaceutical and biotechnology industries. The compound's versatility and efficacy in research applications have positioned it as a key player in the development of next-generation therapeutics. As the scientific community continues to explore its potential, S-8510 free base (CAS No. 151224-83-8) is expected to remain a focal point in cutting-edge research and innovation.

For those seeking detailed technical specifications or procurement options, it is advisable to consult reputable suppliers who adhere to international quality standards. The growing body of research on S-8510 free base ensures that it will remain a topic of interest for years to come, bridging the gap between laboratory discoveries and real-world medical advancements.

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